Cas no 2680895-63-8 (tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate)

• Product Name: tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate
• CAS No: 2680895-63-8
• MF: C₁₉H₁₆ClNO₄
• MW: 357.787644386292
• CID: 5627909
• PubChem ID: 165930512
• Update Time: 2025-05-19

tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680895-63-8
• EN300-28299447
• tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate

• Inchi： 1S/C19H16ClNO4/c1-19(2,3)25-18(24)21-13-9-8-12-14(15(13)20)17(23)11-7-5-4-6-10(11)16(12)22/h4-9H,1-3H3,(H,21,24)
• InChI Key： YQPJNVPMRHPUMV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C(C3C=CC=CC=3C(C=21)=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.0767857g/mol
• Monoisotopic Mass: 357.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.5Ų

Additional information on tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate (CAS No. 2680895-63-8)

The compound tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate (CAS No. 2680895-63-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. With its unique anthraquinone core and carbamate functional group, this compound serves as a versatile intermediate for synthesizing more complex structures. Researchers are particularly interested in its potential applications in drug discovery, photodynamic therapy, and organic electronics. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a valuable candidate for studying charge-transfer complexes and molecular interactions.

One of the most intriguing aspects of tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate is its role in the development of small-molecule inhibitors. Recent studies have explored its utility in targeting specific enzymes involved in inflammatory pathways and cancer progression. The chloro and dioxo substituents on the anthracene ring enhance its reactivity, enabling facile modifications for structure-activity relationship (SAR) studies. This adaptability aligns with the growing demand for tailored therapeutics in precision medicine, a hot topic in contemporary biomedical research.

In addition to its biomedical relevance, this compound has found applications in advanced materials. Its conjugated π-system and redox-active properties make it a promising candidate for organic semiconductors and dye-sensitized solar cells (DSSCs). The tert-butyl carbamate group further enhances its solubility in organic solvents, facilitating its incorporation into thin-film devices. As the demand for sustainable energy solutions rises, researchers are increasingly investigating such molecules for their potential in green chemistry and renewable energy technologies.

The synthesis of tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and protection-deprotection strategies. These methods are well-documented in the literature, but recent advancements in catalytic processes and microwave-assisted synthesis have improved yields and reduced reaction times. Such innovations are critical for scaling up production while minimizing environmental impact, a priority for modern pharmaceutical manufacturing.

From an analytical perspective, this compound is characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and confirm structural integrity, which are essential for its intended applications. The compound's stability under various conditions is also a subject of ongoing research, particularly in the context of formulation development and storage optimization.

Given the increasing interest in personalized medicine and functional materials, tert-butyl N-(1-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamate is poised to play a pivotal role in future innovations. Its dual utility in both life sciences and material sciences underscores its interdisciplinary importance. As research continues to uncover new applications, this compound will likely remain a focal point for scientists and engineers alike.

For those seeking further information, common queries include: "What are the synthetic routes for CAS No. 2680895-63-8?", "How does this compound interact with biological targets?", and "What are its prospects in renewable energy?". Addressing these questions not only enhances understanding but also highlights the compound's broad applicability. By leveraging its unique properties, researchers can unlock novel solutions to some of today's most pressing challenges in healthcare and sustainability.